Haloperidol-1-hydroxy-2/'-D-glucuronide
Haloperidol-1-hydroxy-2/'-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
100442-86-2
VCID:
VC0180195
InChI:
InChI=1S/C27H33ClFNO9/c28-16-5-3-15(4-6-16)27(37)9-12-30(13-10-27)11-1-2-19(31)18-8-7-17(29)14-20(18)38-26-23(34)21(32)22(33)24(39-26)25(35)36/h3-8,14,19,21-24,26,31-34,37H,1-2,9-13H2,(H,35,36)/t19?,21-,22-,23+,24-,26+/m0/s1
SMILES:
C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(C3=C(C=C(C=C3)F)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C27H33ClFNO9
Molecular Weight:
570.007
Haloperidol-1-hydroxy-2/'-D-glucuronide
CAS No.: 100442-86-2
Main Products
VCID: VC0180195
Molecular Formula: C27H33ClFNO9
Molecular Weight: 570.007
| CAS No. | 100442-86-2 |
|---|---|
| Product Name | Haloperidol-1-hydroxy-2/'-D-glucuronide |
| Molecular Formula | C27H33ClFNO9 |
| Molecular Weight | 570.007 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-hydroxybutyl]-5-fluorophenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H33ClFNO9/c28-16-5-3-15(4-6-16)27(37)9-12-30(13-10-27)11-1-2-19(31)18-8-7-17(29)14-20(18)38-26-23(34)21(32)22(33)24(39-26)25(35)36/h3-8,14,19,21-24,26,31-34,37H,1-2,9-13H2,(H,35,36)/t19?,21-,22-,23+,24-,26+/m0/s1 |
| Standard InChIKey | BMEZYYSQKUDMEQ-UYBBYXDNSA-N |
| SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(C3=C(C=C(C=C3)F)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Last Modified | Aug 20 2021 |
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